Cas no 34981-10-7 (Pyridine-2,3,5,6-tetraamine trihydrochloride)

• Product Name: Pyridine-2,3,5,6-tetraamine trihydrochloride
• CAS No: 34981-10-7
• MF: C₅H₁₂Cl₃N₅
• MW: 248.541276931763
• MDL: MFCD00235198
• CID: 2950880
• PubChem ID: 22149596
• Update Time: 2025-08-04

Pyridine-2,3,5,6-tetraamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-四氨基吡啶三盐酸盐
• 2,3,5,6-Tetraaminopyridine tris(hydrogen chloride)
• pyridine-2,3,5,6-tetramine;trihydrochloride
• Pyridine-2,3,5,6-tetraamine trihydrochloride
• CID 22149596
• 34981-10-7
• Pyridine-2,3,5,6-tetraaminetrihydrochloride
• 2,3,5,6-tetraaminopyridine trihydrochloride
• PYRIDINE-2,3,5,6-TETRAAMINE 3HCL
• SY285141
• MFCD00235198
• pyridine-2,3,5,6-tetramine trihydrochloride
• Pyridine-2,3,5,6-tetraamine TriHCl

• MDL： MFCD00235198
• Inchi： 1S/C5H9N5.3ClH/c6-2-1-3(7)5(9)10-4(2)8;;;/h1H,6-7H2,(H4,8,9,10);3*1H
• InChI Key： PSYBZLOUPUEYEA-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1C(=C(C=C(C=1N)N)N)N

Computed Properties

• Exact Mass: 247.015828g/mol
• Monoisotopic Mass: 247.015828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Additional information on Pyridine-2,3,5,6-tetraamine trihydrochloride

Pyridine-2,3,5,6-tetraamine trihydrochloride (CAS No. 34981-10-7): A Comprehensive Overview

Pyridine-2,3,5,6-tetraamine trihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 34981-10-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This tetraamine derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the design of novel therapeutic agents and catalysts. The compound's unique structural features—comprising a pyridine core substituted with four amines—make it a valuable intermediate in the synthesis of complex molecules.

The< strong>structure of Pyridine-2,3,5,6-tetraamine trihydrochloride is characterized by its high reactivity, which stems from the presence of four amino groups attached to a nitrogen-rich aromatic system. This configuration allows for extensive functionalization, making it a preferred building block in medicinal chemistry. The< strong>tetraamine moiety enables the formation of stable coordination complexes with various metal ions, which is particularly relevant in the development of metal-based therapeutics and catalytic systems.

In recent years, Pyridine-2,3,5,6-tetraamine trihydrochloride has been extensively studied for its potential applications in antimicrobial and anticancer research. The compound's ability to chelate metal ions such as copper and iron has led to investigations into its role as a prodrug or adjuvant in therapeutic formulations. For instance, studies have demonstrated that complexes formed with transition metals can exhibit enhanced bioavailability and targeted delivery to pathological sites.

One of the most intriguing aspects of Pyridine-2,3,5,6-tetraamine trihydrochloride is its< strong>role in bioconjugation. The compound's multiple amine functionalities provide numerous sites for covalent attachment to biomolecules such as peptides, proteins, and nucleic acids. This property is particularly valuable in the development of biologics and biosimilars, where precise molecular engineering is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

The< strong>synthetic utility of Pyridine-2,3,5,6-tetraamine trihydrochloride cannot be overstated. It serves as a key intermediate in the preparation of various heterocyclic compounds and has been employed in the synthesis of ligands for asymmetric catalysis. The compound's ability to form stable complexes with transition metals has also been leveraged in the development of novel catalysts for organic transformations.

In the realm of drug discovery, Pyridine-2,3,5,6-tetraamine trihydrochloride has been explored as a scaffold for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. Its structural flexibility allows for modifications that can optimize binding affinity and selectivity. For example, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression.

The< strong>biological activity of Pyridine-2,3,5,6-tetraamine trihydrochloride and its derivatives has been a focus of numerous preclinical studies. Research indicates that certain analogs exhibit potent antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Additionally, studies have suggested that these compounds may induce apoptosis in cancer cells by modulating key signaling pathways.

The< strong>pharmaceutical industry has recognized the potential of Pyridine-2,3,5,6-tetraamine trihydrochloride as a versatile intermediate for drug development. Its incorporation into novel therapeutic agents has led to several clinical trials investigating its efficacy in treating various diseases. The compound's ability to form stable complexes with biologically relevant molecules has also opened avenues for targeted drug delivery systems.

In conclusion, Pyridine-2,3,5,6-tetraamine trihydrochloride (CAS No. 34981-10-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable tool for drug development and catalytic applications. As research continues to uncover new therapeutic possibilities,< strong>this compound is poised to play an increasingly important role in addressing global health challenges.